Cas no 1022915-33-8 (1,4-Oxazepan-6-ol)

• Product Name: 1,4-Oxazepan-6-ol
• CAS No: 1022915-33-8
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD19227234
• CID: 2182023
• PubChem ID: 55298904
• Update Time: 2024-11-04

1,4-Oxazepan-6-ol Chemical and Physical Properties

Names and Identifiers

• [1,4]Oxazepan-6-ol
• (R)-hexahydro-1,4-oxazepin-6-ol
• (R)-1,4Oxazepan-6-ol
• 1,4-oxazepan-6-ol
• (S)-1,4-Oxazepan-6-ol
• AJQUDIYIICBQDR-UHFFFAOYSA-N
• 9639AH
• NE63209
• Z2234631219
• (R)-[1,4]Oxazepan-6-ol
• AKOS006376175
• (6~{R})-1,4-oxazepan-6-ol
• GS-0277
• (R)-1,4-oxazepan-6-ol
• (6R)-1,4-OXAZEPAN-6-OL
• DTXSID301301620
• CS-0311689
• 8KB
• (6R)-Hexahydro-1,4-oxazepin-6-ol
• G66561
• 1022915-33-8
• 1,4-Oxazepan-6-ol

• MDL： MFCD19227234
• Inchi： 1S/C5H11NO2/c7-5-3-6-1-2-8-4-5/h5-7H,1-4H2
• InChI Key： AJQUDIYIICBQDR-UHFFFAOYSA-N
• SMILES： O1CCNCC(C1)O

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• XLogP3: -1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines